![molecular formula C9H9ClFNO3 B1428760 Benzene, 1-chloro-4-fluoro-2-(1-methylethoxy)-5-nitro- CAS No. 932375-11-6](/img/structure/B1428760.png)
Benzene, 1-chloro-4-fluoro-2-(1-methylethoxy)-5-nitro-
Overview
Description
Scientific Research Applications
Antimicrobial Activity
Compounds with structural components similar to the benzene derivative , such as those with fluoro, bromo, methoxy, nitro, methyl, and chloro groups on the benzene ring, have been synthesized and shown to possess significant antimicrobial activity against both Gram-positive and Gram-negative bacteria as well as fungi. These compounds often demonstrate better efficacy than reference drugs in antimicrobial tests (Liaras et al., 2011).
Chemical Synthesis and Crystal Structures
The synthesis of compounds with structural similarities to the benzene derivative, involving various halogens and nitro groups, has been explored in different contexts. For example, the structure and crystal properties of such compounds have been studied, providing insights into their chemical behavior and potential applications in materials science (Li et al., 2005).
Reactivity and Spectral Characteristics
Research into the reactivity of related compounds, such as benzo-1,4-dioxanes with substitutions similar to our compound of interest, has been conducted. These studies delve into the products of bromination, nitration, and acetylation, as well as the calculation of reactivity indexes and UV spectral characteristics, which are vital for understanding the chemical properties of these molecules (Daukshas et al., 1978).
Nucleophilic Aromatic Substitution
Research on nucleophilic aromatic substitution in benzene derivatives containing fluorine, nitro, and other functional groups has been reported. This type of chemical reaction is crucial for creating a variety of compounds with potential applications in pharmaceuticals and materials science (Ajenjo et al., 2016).
Analytical Chemistry Applications
Some derivatives of benzene, such as picolinaldehyde with various substituents, have been synthesized and analyzed for their potential as analytical reagents. These compounds react with metal ions to form colored chelates, useful in spectrophotometric analysis (Otomo & Kodama, 1973).
Materials Science and Polymer Chemistry
Studies have been conducted on the synthesis and characterization of novel compounds and materials, including polyetherimide, derived from benzene derivatives with fluorine-containing groups. These materials have potential applications in various fields, including advanced materials and coatings (Yu Xin-hai, 2010).
properties
IUPAC Name |
1-chloro-4-fluoro-5-nitro-2-propan-2-yloxybenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClFNO3/c1-5(2)15-9-4-7(11)8(12(13)14)3-6(9)10/h3-5H,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJRMDQLTFNUGIW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)OC1=C(C=C(C(=C1)F)[N+](=O)[O-])Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClFNO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
233.62 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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